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Compound of Interest

Compound Name: Littorine

Cat. No.: B12387612 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Littorine is a tropane alkaloid naturally found in various plants, including those of the Datura

and Atropa genera. It is a key biosynthetic precursor to other pharmaceutically important

tropane alkaloids such as hyoscyamine and scopolamine. In neuroscience research, littorine
and its derivatives are investigated for their potential effects on cholinergic pathways, which are

crucial for cognitive functions like memory and learning. Littorine hydrochloride, the salt form

of littorine, offers improved solubility and stability, making it more suitable for experimental use

in aqueous solutions.

This document provides a detailed protocol for the chemical synthesis of littorine hydrochloride

for research purposes. The synthesis involves a two-step process: the esterification of tropine

with phenyllactic acid to form littorine, followed by the conversion of the littorine base to its

hydrochloride salt.

Chemical and Physical Data
A summary of the key chemical and physical properties of the starting materials and the final

product is provided in the table below for easy reference.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number Appearance

Tropine C₈H₁₅NO 141.21 120-29-6
White crystalline

solid

(R,S)-

Phenyllactic acid
C₉H₁₀O₃ 166.17 828-01-3

White to off-white

powder

Littorine C₁₇H₂₃NO₃ 289.37 21956-47-8

(Typically

isolated as an oil

or solid)

Littorine

Hydrochloride
C₁₇H₂₄ClNO₃ 325.83 21956-47-8

White to off-white

powder[1]

Synthesis Workflow
The overall synthesis of littorine hydrochloride can be visualized as a two-stage process. The

first stage is the formation of the ester bond between tropine and phenyllactic acid. The second

stage involves the protonation of the basic nitrogen atom in the tropane ring system to form the

hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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